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Compound Focus: Dilithium sulphite

CAS No.: 13453-87-7

Cat. No.: S1505976

Chemical Data and Properties

The table below summarizes key information for lithium sulfite and the more widely documented lithium

sulfate for comparison.

Lithium Sulfite

Propert Lithium Sulfate (Li2SO
perty (LizSO3) (L12S04)
CAS Number  13453-87-7 [1] 10377-48-7 [2]
Chemical LizSOs [1] LizS0a4 [2]
Formula
Molar Mass Information Not 109.94 g/mol [2]
Found

Solubility in Information Not Monohydrate: 34.9 g/100 mL (at 25 °C) [2]
Water Found

Solubility Information Not Retrograde/Exothermic: Solubility decreases with temperature
Trend Found increase (29.2 g/100 mL at 100 °C) [2]

Other Information Not Insoluble in absolute ethanol, acetone, and pyridine [2]
Solubility Found
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Research Context and Experimental Insights

While direct data is limited, recent research provides context for its application and analysis, particularly in

energy storage.

e Application in Lithium-Sulfur Batteries: Lithium sulfite is mentioned in the context of global market
research for lithium-sulfur batteries [1]. During the charge/discharge cycles of these batteries, various
lithium polysulfides ((Li_2S_x)) are formed in the electrolyte, and their concentration significantly
impacts battery performance and capacity [3]. Research focuses on predicting the Gibbs free energy
of mixing ((\Delta_{mix}\textrm{G})) of electrolytes to estimate polysulfide solubility, which is crucial for
optimizing battery design [3].

¢ Machine Learning for Property Prediction: A machine-learning approach utilizing attention-based
models (like Attentive FP) and transformer encoders has been developed to accurately predict the
(\Delta_{mix}\textrm{G}) of complex electrolyte formulations, even for chemicals not seen during
training [3]. This method also helps analyze molecular-level interactions that govern solubility.

Experimental Workflow for Solubility Analysis

Based on the research context, the following diagram outlines a modern, data-driven workflow for analyzing

properties like solubility in battery electrolyte development.
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Methodology for Solubility Determination

For direct experimental determination of solubility, the general methodology involves:

e Preparation of Saturated Solution: An excess of the lithium salt is added to water at a constant,
controlled temperature and stirred until equilibrium is reached.
e Phase Separation: The saturated solution is filtered to remove undissolved solid.
¢ Quantitative Analysis: The concentration of lithium or the sulfite/sulfate anion in the filtrate is
determined. Common techniques include:
o Gravimetric Analysis: Precipitating the sulfate ion as barium sulfate (BaSOa).
o Titration: Using iodometric or other relevant titration methods for sulfite.
o Instrumental Methods: Using lon Chromatography (IC) or Inductively Coupled Plasma Optical
Emission Spectroscopy (ICP-OES) for precise measurement of ion concentration.

Suggestions for Further Research
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To obtain the specific missing data for your whitepaper, I suggest these pathways:

e Consult Specialized Databases: Use paid technical market reports [1] and search academic
databases for papers specifically on the synthesis and properties of lithium sulfite.

e Experimental Determination: If possible, undertake laboratory experiments to measure the solubility
directly using the general methodology outlined above.

e Leverage Predictive Models: Employ the machine learning approaches described in the research
[3] to computationally estimate the properties of lithium sulfite.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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